Cas no 1806640-84-5 (Ethyl 2-(chloromethyl)-6-propionylbenzoate)

• Product Name: Ethyl 2-(chloromethyl)-6-propionylbenzoate
• CAS No: 1806640-84-5
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950813
• Update Time: 2025-06-14

Ethyl 2-(chloromethyl)-6-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-propionylbenzoate

• Inchi： 1S/C13H15ClO3/c1-3-11(15)10-7-5-6-9(8-14)12(10)13(16)17-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： XIZHJPZEQHTTAS-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C(CC)=O)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(chloromethyl)-6-propionylbenzoate

Research Brief on Ethyl 2-(chloromethyl)-6-propionylbenzoate (CAS: 1806640-84-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(chloromethyl)-6-propionylbenzoate (CAS: 1806640-84-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its chloromethyl and propionyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Structural analysis of 1806640-84-5 reveals unique reactivity patterns that make it valuable for medicinal chemistry applications. The chloromethyl group at position 2 provides an excellent leaving group for nucleophilic substitution reactions, while the propionyl moiety at position 6 offers opportunities for further functionalization. This dual reactivity has been exploited in several recent synthetic routes to create libraries of potential drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Ethyl 2-(chloromethyl)-6-propionylbenzoate as a key building block in the synthesis of novel JAK3 kinase inhibitors. The compound's ability to undergo selective substitution at the chloromethyl position while preserving the propionyl group proved crucial for maintaining the desired biological activity in the final products. This work represents a significant advancement in the development of targeted immunomodulatory therapies.

Another important application was reported in Bioorganic & Medicinal Chemistry Letters, where 1806640-84-5 served as the starting material for a series of COX-2 selective inhibitors. The researchers successfully modified the propionyl group to incorporate various sulfonamide functionalities, resulting in compounds with improved selectivity profiles compared to existing NSAIDs. These findings suggest potential for developing next-generation anti-inflammatory drugs with reduced side effects.

The compound's stability and synthetic accessibility have also made it valuable for chemical biology studies. A recent Nature Chemical Biology publication detailed its use in activity-based protein profiling (ABPP) probes, where the chloromethyl group was functionalized with reporter tags to identify novel enzyme targets in cancer cells. This application demonstrates the growing importance of 1806640-84-5 in target identification and validation workflows.

From a safety and pharmacokinetic perspective, preliminary ADMET studies on derivatives of Ethyl 2-(chloromethyl)-6-propionylbenzoate show promising results. The ester group appears to confer favorable metabolic stability while allowing for controlled hydrolysis in vivo, making it an attractive scaffold for prodrug development. Several pharmaceutical companies have included this compound in their fragment-based drug discovery programs.

Looking forward, the unique chemical properties of 1806640-84-5 position it as a valuable tool for medicinal chemists. Its applications span from traditional small molecule drug discovery to emerging areas such as targeted protein degradation and covalent inhibitor design. As synthetic methodologies continue to advance, we anticipate seeing more innovative uses of this versatile building block in both academic and industrial research settings.